Cas no 329700-16-5 (2-[(4-fluorophenyl)methyl]-2-azaspiro[4.4]nonane-1,6-dione)

• Product Name: 2-[(4-fluorophenyl)methyl]-2-azaspiro[4.4]nonane-1,6-dione
• CAS No: 329700-16-5
• MF: C₁₅H₁₆FNO₂
• MW: 261.291447639465
• MDL: MFCD02169673
• CID: 5214324
• Update Time: 2025-06-12

2-[(4-fluorophenyl)methyl]-2-azaspiro[4.4]nonane-1,6-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(4-fluorophenyl)methyl]-2-azaspiro[4.4]nonane-1,6-dione
• 2-Azaspiro[4.4]nonane-1,6-dione, 2-[(4-fluorophenyl)methyl]-

• MDL： MFCD02169673
• Inchi： 1S/C15H16FNO2/c16-12-5-3-11(4-6-12)10-17-9-8-15(14(17)19)7-1-2-13(15)18/h3-6H,1-2,7-10H2
• InChI Key： SXCWDZHRKVQERV-UHFFFAOYSA-N
• SMILES： C1(=O)C2(CCCC2=O)CCN1CC1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-[(4-fluorophenyl)methyl]-2-azaspiro[4.4]nonane-1,6-dione

Introduction to 2-[(4-fluorophenyl)methyl]-2-azaspiro[4.4]nonane-1,6-dione (CAS No. 329700-16-5)

2-[(4-fluorophenyl)methyl]-2-azaspiro[4.4]nonane-1,6-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique spirocyclic framework and fluorinated aromatic moiety. This compound, identified by the CAS number 329700-16-5, represents a promising scaffold for the development of novel bioactive molecules. The spirocyclic structure introduces rigidity to the molecule, which can enhance binding affinity and selectivity in drug design, while the presence of a fluorine atom at the para position of the phenyl ring adds further potential for metabolic stability and lipophilicity modulation.

The synthesis of 2-[(4-fluorophenyl)methyl]-2-azaspiro[4.4]nonane-1,6-dione involves multi-step organic transformations, including cyclization and functional group interconversions. The spirocyclic core is formed through a reaction between an aziridine derivative and a suitable alkene precursor, followed by intramolecular condensation. The introduction of the 4-fluorophenylmethyl group typically occurs via nucleophilic substitution or metal-catalyzed cross-coupling reactions, which are well-established in modern synthetic chemistry. The final step involves the formation of the dione moiety, often through oxidation or condensation reactions, resulting in the desired tetracyclic system.

Recent advancements in computational chemistry have enabled the rational design of such spirocyclic compounds by predicting their binding modes and interactions with biological targets. Molecular docking studies have shown that 2-[(4-fluorophenyl)methyl]-2-azaspiro[4.4]nonane-1,6-dione exhibits potential binding affinity to various protein targets, including enzymes and receptors implicated in neurological disorders. The fluorine atom at the phenyl ring enhances hydrophobic interactions, which can improve oral bioavailability and target engagement.

In the context of medicinal chemistry, spirocyclic compounds have been increasingly recognized for their ability to mimic natural products and exhibit unique pharmacological properties. The rigid framework of 2-[(4-fluorophenyl)methyl]-2-azaspiro[4.4]nonane-1,6-dione provides a stable scaffold for further derivatization, allowing chemists to explore a wide range of analogs with tailored biological activities. For instance, modifications at the azaspiro core or the phenyl ring can modulate receptor binding affinity or alter metabolic pathways.

One particularly intriguing aspect of this compound is its potential application in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that spirocyclic scaffolds can interfere with amyloid-beta aggregation and tau protein hyperphosphorylation, key pathological features in these conditions. The presence of a fluorine atom may also enhance blood-brain barrier penetration, a critical factor for therapeutic efficacy in central nervous system disorders.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated aromatic compounds often exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and metabolic stability. In 2-[(4-fluorophenyl)methyl]-2-azaspiro[4.4]nonane-1,6-dione, the fluorine atom at the para position of the phenyl ring contributes to these desirable properties while also participating in π-stacking interactions with biological targets. These interactions can be fine-tuned through structural modifications to optimize drug-like characteristics.

Recent research has also explored the use of 2-[(4-fluorophenyl)methyl]-2-azaspiro[4.4]nonane-1,6-dione as a starting material for more complex drug candidates. By leveraging its versatile scaffold, chemists have synthesized derivatives with enhanced potency and selectivity against specific disease targets. For example, modifications at the dione group have led to compounds with improved anti-inflammatory properties by inhibiting key inflammatory enzymes such as COX-2 or LOX.

The synthesis and application of spirocyclic compounds like 2-(...) azaspiro[...] nonane...dione continue to be an active area of research due to their unique structural features and potential therapeutic applications. Advances in synthetic methodologies have made it possible to access increasingly complex derivatives with tailored biological activities. As computational tools become more sophisticated, virtual screening approaches are being used to identify promising candidates for experimental validation.

In conclusion, 2-[...(highlighted earlier)]... nonane...dione (CAS No....) represents a structurally fascinating compound with significant potential in pharmaceutical development. Its rigid spirocyclic framework combined with functional groups such as hydrophobic aromatic rings and polar diones makes it an attractive scaffold for drug design targeting neurological disorders among other diseases.... Future studies will likely focus on optimizing synthetic routes,... exploring novel derivatives,...and evaluating their preclinical...and clinical...potential....